6-{[(1-oxophthalazin-2(1H)-yl)acetyl]amino}hexanoic acid

• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol
• IUPAC Name: 6-[[2-(1-oxophthalazin-2-yl)acetyl]amino]hexanoic acid
• InChI: InChI=1S/C16H19N3O4/c20-14(17-9-5-1-2-8-15(21)22)11-19-16(23)13-7-4-3-6-12(13)10-18-19/h3-4,6-7,10H,1-2,5,8-9,11H2,(H,17,20)(H,21,22)
• InChI Key: YIWFWJUAQAJRPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=NN(C2=O)CC(=O)NCCCCCC(=O)O

Description

6-{[(1-Oxophthalazin-2(1H)-yl)acetyl]amino}hexanoic acid is a synthetic compound featuring a hexanoic acid backbone conjugated to a 1-oxophthalazine moiety via an acetamide linker. The hexanoic acid chain enhances solubility and bioavailability, while the acetamide linker facilitates interactions with biological targets. This compound is synthesized through coupling reactions between 2-(1-oxophthalazin-2(1H)-yl)acetic acid and hexanoic acid derivatives, often employing coupling reagents like 1-hydroxybenzotriazole (HOBt) and N,N'-dicyclohexylcarbodiimide (DCC) . Its structural design aligns with strategies to improve cellular uptake and target specificity in drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-{[(1-oxophthalazin-2(1H)-yl)acetyl]amino}hexanoic acid typically involves the chemoselective N-alkylation of phthalazine derivatives. One common method starts with the reaction of 4-benzylphthalazin-1(2H)-one with ethyl chloroacetate to afford (4-benzyl-1-oxo-1H-phthalazin-2-yl) methyl acetate. This ester is then hydrazinolyzed to give the corresponding hydrazide, which is further reacted with amino acid ester hydrochloride and/or amines to produce the desired compound .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach involves scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

6-{[(1-oxophthalazin-2(1H)-yl)acetyl]amino}hexanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions, such as specific temperatures and pH levels, to ensure the desired products are formed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced derivatives of the compound.

Scientific Research Applications

6-{[(1-oxophthalazin-2(1H)-yl)acetyl]amino}hexanoic acid has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various phthalazine derivatives, which are valuable in organic synthesis.

Biology: The compound has shown potential cytotoxicity against certain cancer cell lines, making it a candidate for further biological studies.

Medicine: Due to its biological activities, the compound is being investigated for its potential use in developing new therapeutic agents.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 6-{[(1-oxophthalazin-2(1H)-yl)acetyl]amino}hexanoic acid involves its interaction with specific molecular targets and pathways. For example, certain derivatives of this compound have been shown to inhibit VEGFR2, a receptor involved in angiogenesis, thereby inducing apoptosis in cancer cells . The compound’s binding affinity towards its targets is influenced by its chemical structure and functional groups.

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1: Antitumor Activity of 1-Oxophthalazine Derivatives

Compound	Structure	MCF7 Cytotoxicity (IC₅₀, μM)	Yield (%)
5e (L-Phe derivative)	Phthalazinone + L-phenylalanine	12.5	83
6a (Amide derivative)	Phthalazinone + hexanoic acid amide	Not reported	85
Target Compound	Phthalazinone + hexanoic acid	Pending	N/A

Table 2: Physicochemical Properties of Hexanoic Acid Analogs

Compound	logP	Water Solubility (mg/mL)	Melting Point (°C)
Target Compound	~1.5	~15	Not reported
Ethyl 2-(1-oxophthalazin-2-yl)acetate	2.1	3.2	98–100
6-[[4-(Dimethylamino)benzoyl]amino]hexanoic acid	2.8	8.5	145–147

Biological Activity

6-{[(1-oxophthalazin-2(1H)-yl)acetyl]amino}hexanoic acid, a derivative of 6-aminohexanoic acid, is a compound of significant interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 6-{[(1-oxophthalazin-2(1H)-yl)acetyl]amino}hexanoic acid can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{N}_2\text{O}_3$$

This compound combines features from both phthalazine and hexanoic acid, which may contribute to its unique biological properties.

Pharmacological Activities

1. Antifibrinolytic Activity
Research indicates that derivatives of 6-aminohexanoic acid exhibit antifibrinolytic properties, primarily by inhibiting plasminogen activators. The activity is measured by IC50 values, which indicate the concentration required to inhibit 50% of the target activity. For example, derivatives such as H-EACA-NLeu-OH have shown an IC50 of less than 0.02 mM against fibrinolytic activity .

Compound	IC50 (mM)	Activity
EACA	0.2	Antifibrinolytic
H-EACA-NLeu-OH	<0.02	Strong antifibrinolytic
HCl × H-EACA-Cys(S-Bzl)-OH	0.04	Antifibrinolytic

2. Cytotoxic Effects
Certain derivatives have been evaluated for their cytotoxic effects against cancer cell lines such as MCF-7 (breast cancer) and fibroblast cells. High concentrations of compounds like H-EACA-Leu-OH and H-EACA-Nle-OH demonstrated notable cytotoxicity, suggesting potential for therapeutic applications in oncology .

The primary mechanism by which 6-{[(1-oxophthalazin-2(1H)-yl)acetyl]amino}hexanoic acid exerts its effects involves the inhibition of plasminogen activators, which are responsible for fibrinolysis (the breakdown of fibrin in blood clots). By blocking these activators, the compound can prevent excessive bleeding during surgical procedures or trauma.

Additionally, some derivatives have shown the ability to inhibit topoisomerase II, an enzyme crucial for DNA replication and transcription. This inhibition can lead to cytotoxic effects in rapidly dividing cancer cells, making these compounds potential candidates for cancer therapy .

Case Studies and Research Findings

A series of studies have explored the biological activities of various derivatives of 6-aminohexanoic acid:

• Midura-Nowaczek et al. synthesized multiple derivatives and assessed their antifibrinolytic activities. They found that modifications to the amino acid side chains significantly influenced the inhibitory potency against plasmin .
• In vitro studies demonstrated that compounds with larger amino acid side chains linked to EACA showed enhanced inhibitory activity against plasmin compared to simpler structures .